pyridinium 3-methoxyestra-1,3,5(10)-trien-6-yl sulfate
pyridinium 3-methoxyestra-1,3,5(10)-trien-6-yl sulfate
Brand Name:
Vulcanchem
CAS No.:
134223-97-5
VCID:
VC0237955
InChI:
InChI=1S/C19H26O5S.C5H5N/c1-19-8-3-4-17(19)15-11-18(24-25(20,21)22)16-10-12(23-2)5-6-13(16)14(15)7-9-19;1-2-4-6-5-3-1/h5-6,10,14-15,17-18H,3-4,7-9,11H2,1-2H3,(H,20,21,22);1-5H/t14?,15?,17?,18?,19-;/m0./s1
SMILES:
CC12CCCC1C3CC(C4=C(C3CC2)C=CC(=C4)OC)OS(=O)(=O)[O-].C1=CC=[NH+]C=C1
Molecular Formula:
C24H31NO5S
Molecular Weight:
445.6 g/mol
pyridinium 3-methoxyestra-1,3,5(10)-trien-6-yl sulfate
CAS No.: 134223-97-5
Main Products
VCID: VC0237955
Molecular Formula: C24H31NO5S
Molecular Weight: 445.6 g/mol
| CAS No. | 134223-97-5 |
|---|---|
| Product Name | pyridinium 3-methoxyestra-1,3,5(10)-trien-6-yl sulfate |
| Molecular Formula | C24H31NO5S |
| Molecular Weight | 445.6 g/mol |
| IUPAC Name | [(13S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-6-yl] sulfate;pyridin-1-ium |
| Standard InChI | InChI=1S/C19H26O5S.C5H5N/c1-19-8-3-4-17(19)15-11-18(24-25(20,21)22)16-10-12(23-2)5-6-13(16)14(15)7-9-19;1-2-4-6-5-3-1/h5-6,10,14-15,17-18H,3-4,7-9,11H2,1-2H3,(H,20,21,22);1-5H/t14?,15?,17?,18?,19-;/m0./s1 |
| Standard InChIKey | YHPPWIAASWYKDY-SHJJMTSZSA-N |
| Isomeric SMILES | C[C@@]12CCCC1C3CC(C4=C(C3CC2)C=CC(=C4)OC)OS(=O)(=O)[O-].C1=CC=[NH+]C=C1 |
| SMILES | CC12CCCC1C3CC(C4=C(C3CC2)C=CC(=C4)OC)OS(=O)(=O)[O-].C1=CC=[NH+]C=C1 |
| Canonical SMILES | CC12CCCC1C3CC(C4=C(C3CC2)C=CC(=C4)OC)OS(=O)(=O)[O-].C1=CC=[NH+]C=C1 |
| Synonyms | PMTS pyridinium 3-methoxyestra-1,3,5(10)-trien-6-yl sulfate pyridinium 3-methoxyestra-1,3,5(10)-trien-6-yl sulfate, 6beta-isome |
| PubChem Compound | 131714 |
| Last Modified | Nov 11 2021 |
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